Cas no 89499-51-4 (Methyl 4-amino-5-bromothiophene-2-carboxylate)

Methyl 4-amino-5-bromothiophene-2-carboxylate structure

89499-51-4 structure

Product Name:Methyl 4-amino-5-bromothiophene-2-carboxylate

CAS No:89499-51-4

MF:C₆H₆BrNO₂S

MW:236.086339473724

MDL:MFCD23135739

CID:598729

PubChem ID:70701005

Update Time:2024-10-26

Methyl 4-amino-5-bromothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-amino-5-bromothiophene-2-carboxylate
- 2-Thiophenecarboxylic acid, 4-amino-5-bromo-, methyl ester
- Methyl 4-amino-5-bromo-2-thiophenecarboxylate (ACI)
- 89499-51-4
- O11928
- CS-0150850
- DTXSID60743784
- MFCD23135739
- Methyl4-amino-5-bromothiophene-2-carboxylate
- AS-76265
- MDL： MFCD23135739
- Inchi： 1S/C6H6BrNO2S/c1-10-6(9)4-2-3(8)5(7)11-4/h2H,8H2,1H3
- InChI Key： SLMFLUFQWGQAPZ-UHFFFAOYSA-N
- SMILES： O=C(C1=CC(N)=C(Br)S1)OC

Computed Properties

Exact Mass: 234.93000
Monoisotopic Mass: 234.93026g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 80.6Å²

Experimental Properties

PSA: 80.56000
LogP: 2.46060

Methyl 4-amino-5-bromothiophene-2-carboxylate Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 4-amino-5-bromothiophene-2-carboxylate Pricemore >>

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Chemenu	CM199439-1g	Methyl 4-amino-5-bromothiophene-2-carboxylate	89499-51-4	95%	1g	$234	2021-08-05
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Methyl 4-amino-5-bromothiophene-2-carboxylate Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:89499-51-4)Methyl 4-amino-5-bromothiophene-2-carboxylate

Order Number:A861155

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:28

Price ($):444.0

Email:sales@amadischem.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

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